Cas no 2384484-50-6 (4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid)

• Product Name: 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid
• CAS No: 2384484-50-6
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5155349
• PubChem ID: 141628615
• Update Time: 2025-10-05

4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-[[(phenylmethoxy)carbonyl]amino]-1-piperidinyl]-
• 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid

• Inchi： 1S/C20H22N2O4/c23-19(24)16-6-8-18(9-7-16)22-12-10-17(11-13-22)21-20(25)26-14-15-4-2-1-3-5-15/h1-9,17H,10-14H2,(H,21,25)(H,23,24)
• InChI Key： GAGCMRIRDCEPLX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCC(NC(OCC3=CC=CC=C3)=O)CC2)C=C1

Additional information on 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid

Recent Advances in the Study of 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid (CAS: 2384484-50-6)

The compound 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid (CAS: 2384484-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the piperidine ring and benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and kinase modulators, demonstrating its broad applicability in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a scaffold for designing selective inhibitors of protein-protein interactions (PPIs). The study revealed that derivatives of 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid exhibited promising binding affinities to specific protein targets involved in cancer progression. These findings open new avenues for the development of targeted therapies for oncology applications.

Another significant advancement comes from recent pharmacokinetic studies, which have demonstrated improved metabolic stability of drug candidates incorporating this chemical moiety. The presence of the Cbz-protected piperidine group appears to confer enhanced resistance to first-pass metabolism, potentially leading to better oral bioavailability of resulting drug molecules. This property makes 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid particularly valuable for the design of orally administered pharmaceuticals.

Current research efforts are also focusing on the compound's potential applications in central nervous system (CNS) drug development. Preliminary studies suggest that structural analogs of 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid may possess the ability to cross the blood-brain barrier, making them attractive candidates for the treatment of neurological disorders. Several pharmaceutical companies have included derivatives of this compound in their CNS drug discovery pipelines.

From a synthetic chemistry perspective, recent advancements have led to more efficient and scalable routes for producing 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid. Green chemistry approaches have been successfully applied to its synthesis, reducing the environmental impact while maintaining high yields and purity. These process improvements are crucial for enabling large-scale production of this important pharmaceutical intermediate.

In conclusion, 4-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)benzoic acid (CAS: 2384484-50-6) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural properties, combined with recent synthetic and biological research advances, position it as a valuable tool for medicinal chemists. Future research directions may include further exploration of its structure-activity relationships, development of novel derivatives with enhanced pharmacological properties, and investigation of its potential in additional therapeutic areas beyond those currently being explored.